Cas no 2137577-30-9 (tert-butyl N-[[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl]carbamate)

• Product Name: tert-butyl N-[[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl]carbamate
• CAS No: 2137577-30-9
• MF: C₁₁H₁₇F₂NO₃
• MW: 249.254390478134
• CID: 5293707
• Update Time: 2023-08-25

tert-butyl N-[[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl}carbamate
• tert-butyl N-[[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl]carbamate
• Carbamic acid, N-[[(1R,3S)-3-acetyl-2,2-difluorocyclopropyl]methyl]-, 1,1-dimethylethyl ester, rel-

• Inchi： 1S/C11H17F2NO3/c1-6(15)8-7(11(8,12)13)5-14-9(16)17-10(2,3)4/h7-8H,5H2,1-4H3,(H,14,16)/t7-,8+/m0/s1
• InChI Key： NPFQRVGEWRZVHE-JGVFFNPUSA-N
• SMILES： FC1([C@H](C(C)=O)[C@@H]1CNC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4